Cas no 23895-61-6 (Tributyl(chloromethyl)stannane)

• Product Name: Tributyl(chloromethyl)stannane
• CAS No: 23895-61-6
• MF: C₁₃H₂₉ClSn
• MW: 339.532362699509
• MDL: MFCD29047710
• CID: 2934897
• PubChem ID: 12762770
• Update Time: 2025-07-21

Tributyl(chloromethyl)stannane Chemical and Physical Properties

Names and Identifiers

• tributyl(chloromethyl)stannane
• CHLOROMETHYLTRI-n-BUTYLTIN
• Tributyltinchloromethane
• AMY18453
• A50098
• 23895-61-6
• Stannane, tributyl(chloromethyl)-
• MFCD29047710
• DB-110604
• Tributyl(chloromethyl)stannane

• MDL： MFCD29047710
• Inchi： 1S/3C4H9.CH2Cl.Sn/c3*1-3-4-2;1-2;/h3*1,3-4H2,2H3;1H2;
• InChI Key： ZBFYORAGWQMKLY-UHFFFAOYSA-N
• SMILES： [Sn](CCl)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 340.097981 g/mol
• Monoisotopic Mass: 340.097981 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.53
• Topological Polar Surface Area: 0

Additional information on Tributyl(chloromethyl)stannane

Introduction to Tributyl(chloromethyl)stannane (CAS No. 23895-61-6) in Modern Chemical Research

Tributyl(chloromethyl)stannane, with the chemical formula C₁₅H₃₁ClSn and CAS number 23895-61-6, is a significant organotin compound that has garnered considerable attention in the field of synthetic organic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the preparation of various functionalized molecules, particularly in the context of cross-coupling reactions and polymer synthesis. Its unique structural features, comprising a chloromethyl group attached to a tin center coordinated by three butyl groups, make it an invaluable reagent for introducing alkoxy or alkyl groups into organic frameworks.

The utility of Tributyl(chloromethyl)stannane stems from its ability to participate in nucleophilic substitution reactions, where the chloromethyl moiety can be displaced by a range of nucleophiles, including alcohols, amines, and thiols. This property has been leveraged in the development of novel drug candidates, where selective functionalization is critical for achieving desired pharmacological properties. For instance, recent studies have demonstrated its application in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals due to their biological activity.

In the realm of pharmaceutical research, Tributyl(chloromethyl)stannane has been employed in the preparation of complex molecular architectures. One notable application is its use in the construction of heterocyclic compounds, which are essential scaffolds in medicinal chemistry. The ability to introduce chlorine-substituted methyl groups via this reagent allows for further derivatization, enabling chemists to explore diverse chemical space efficiently. This has led to the discovery of several promising lead compounds with potential therapeutic applications.

Moreover, Tributyl(chloromethyl)stannane has found utility in materials science, particularly in the synthesis of polymers and coatings. Its reactivity with hydroxyl-functionalized monomers enables the formation of polymers with tailored properties, such as improved thermal stability or enhanced adhesion. These materials are of interest for applications ranging from electronics to automotive components, where performance under extreme conditions is paramount.

Recent advancements in green chemistry have prompted researchers to investigate more sustainable alternatives to traditional organotin reagents. However, despite concerns regarding the environmental impact of tin-based compounds, Tributyl(chloromethyl)stannane remains a valuable tool due to its high reactivity and functional versatility. Efforts are ongoing to optimize its use through catalytic methods or by employing it under milder conditions to minimize waste generation.

The synthesis of Tributyl(chloromethyl)stannane typically involves the reaction of chloromethanol with tributyltin hydride or tributyltin chloride under controlled conditions. This process requires careful handling due to the inherent reactivity of the tin-chlorine bond. However, when used judiciously within controlled laboratory settings, it provides chemists with a reliable pathway to access highly functionalized molecules.

In conclusion, Tributyl(chloromethyl)stannane (CAS No. 23895-61-6) is a cornerstone compound in modern chemical research, with applications spanning pharmaceuticals, materials science, and polymer chemistry. Its unique reactivity and versatility make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.